Cas no 824951-42-0 (Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride)

Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride structure
824951-42-0 structure
Product name:Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride
CAS No:824951-42-0
MF:C12H15NO3.HCl
MW:257.71334
CID:690069
PubChem ID:71418373

Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride
    • 4-[(2-formylphenyl)methylamino]butanoic acid,hydrochloride
    • 824951-42-0
    • 4-{[(2-Formylphenyl)methyl]amino}butanoic acid--hydrogen chloride (1/1)
    • DTXSID40837690
    • Inchi: InChI=1S/C12H15NO3.ClH/c14-9-11-5-2-1-4-10(11)8-13-7-3-6-12(15)16;/h1-2,4-5,9,13H,3,6-8H2,(H,15,16);1H
    • InChI Key: RIXPKBIHIGDJDQ-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)CNCCCC(=O)O)C=O.Cl

Computed Properties

  • Exact Mass: 257.0818711g/mol
  • Monoisotopic Mass: 257.0818711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 230
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4Ų

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